Cas no 1559564-86-1 (1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid
• CAS No: 1559564-86-1
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6049352
• PubChem ID: 66471684
• Update Time: 2025-07-17

1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid
• EN300-17057596
• 1559564-86-1
• AKOS015817155
• 1-[(prop-2-en-1-yloxy)carbonyl]-decahydroquinoline-2-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-9-19-14(18)15-11-6-4-3-5-10(11)7-8-12(15)13(16)17/h2,10-12H,1,3-9H2,(H,16,17)
• InChI Key： YILLGHZGFPOCPK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)CCC2CCCCC12)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid

1-(Prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic Acid: A Comprehensive Overview

1-(Prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid (CAS No. 1559564-86-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid is defined by its core decahydroquinoline framework, which is a cyclic structure with a six-membered ring fused to a five-membered ring. The presence of the prop-2-en-1-yloxy carbonyl group at the 1-position adds complexity and functionality to the molecule. This group can participate in various chemical reactions, making the compound versatile for synthetic modifications.

The synthesis of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid typically involves multi-step processes. One common approach is to start with a decahydroquinoline derivative and introduce the prop-2-en-1-yloxy carbonyl group through esterification or other functional group transformations. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as using catalytic systems and green solvents to enhance yield and reduce by-products.

Biological Activities

1-(Prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid has been investigated for its biological activities, particularly in the context of neurodegenerative diseases and cancer. In neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, this compound has shown promising neuroprotective effects. Studies have demonstrated that it can inhibit the aggregation of amyloid-beta peptides and protect neurons from oxidative stress.

In cancer research, 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid has exhibited antiproliferative properties against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis by modulating key signaling pathways, such as the PI3K/AKT pathway and the MAPK pathway. Additionally, it has shown potential as a chemosensitizer, enhancing the efficacy of conventional chemotherapy drugs.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid are crucial for its therapeutic applications. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Toxicological assessments have also been conducted to ensure the safety of this compound. In vitro and in vivo studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further long-term studies are necessary to fully understand its safety profile in humans.

Clinical Trials and Future Directions

The promising preclinical data on 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid have paved the way for clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. These trials will provide valuable insights into its pharmacokinetic behavior and potential side effects.

In addition to ongoing clinical trials, researchers are exploring combination therapies involving 1-(prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid. For instance, combining this compound with existing drugs for neurodegenerative diseases or cancer may enhance therapeutic outcomes while reducing side effects.

Conclusion

1-(Prop-2-en-1-yloxy)carbonyl-decahydroquinoline-2-carboxylic acid (CAS No. 1559564-86-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide more data, this compound may emerge as a valuable tool in the treatment of neurodegenerative diseases and cancer.